Reference Substances Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.
VCID | Product Name | CAS No. | MF |
---|---|---|---|
VC0014474 | N,N-Dimethyl-4-nitroaniline | 100-23-2 | C8H10N2O2 |
VC0014465 | 2,5-Dioxopyrrolidin-1-yl stearate | 14464-32-5 | C22H39NO4 |
VC0014476 | 2-Mercaptobenzoic Acid | 147-93-3 | C7H6O2S |
VC0014468 | Propargylamine, Hydrochloride | 15430-52-1 | C3H6ClN |
VC0014619 | N-[5-Hydroxy-6-(hydroxymethyl)-2-octoxy-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]acetamide | 197390-85-5 | C22H41NO11 |
VC0014472 | N-Stearoylsphingosine | 2304-81-6 | C36H71NO3 |
VC0014475 | Biocytinamidoethyl Methanethiosulfonate, Trifluroacetic Acid Salt | 353754-92-4 | C19H35N5O5S3 |
VC0014480 | 4-(2-Sulfanylphenyl)butanoic Acid | 359436-78-5 | C10H12O2S |
VC0014481 | 3-Mercaptophenylbutyric Acid; Technical Grade (85-90per cent; Remainder Possibly Dimer) | 359436-80-9 | C10H12O2S |
VC0014482 | 4-(4-Sulfanylphenyl)butanoic Acid | 359436-81-0 | C10H12O2S |
VC0014479 | 2-Mercaptophenylacetic Acid | 39161-85-8 | C8H8O2S |
VC0014477 | Methyl 2-Mercaptobenzoate | 4892-02-8 | C8H8O2S |
VC0014464 | Ethyl 2-Cyano-4,4-diethoxybutyrate | 52133-67-2 | C11H19NO4 |
VC0014621 | (4Ar,6S,7S,8R,8aR)-6,8-dimethoxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-7-ol | 52260-48-7 | C15H20O6 |
VC0014473 | 1-Hydroxypyrene | 5315-79-7 | C16H10O |
VC0014618 | p-Nitrophenyl 2-Acetamido-2-deoxy-3-O-(β-D-galactopyranosyl)-β-D-glucopyranoside | 57467-13-7 | C20H28N2O13 |
VC0014625 | 1-Methyl-1,2,3,4-tetrahydroisoquinoline-6,7-diol hydrobromide | 59709-57-8 | C10H14BrNO2 |
VC0014620 | Sodium;3-[formyl(hydroxy)amino]propyl-hydroxyphosphinate | 66508-37-0 | C4H9NO5P • Na |
VC0014463 | 2-Mercapto-3H-pyrrolo[2,3-D]pyrimidin-4(7H)-one | 67831-84-9 | C6H5N3OS |
VC0014478 | Methyl 3-Mercaptobenzoate, ~85per cent | 72886-42-1 | C8H8O2S |
VC0014460 | 6-Amino-5(2,2-diethoxyethyl)-4-hydroxy-2-mercaptopyrimidine | 7400-05-7 | C10H17N3O3S |
VC0014459 | 6-Amino-5(2,2-diethoxyethyl)-4-hydroxy Pyrimidine | 7400-06-8 | C10H17N3O3 |
VC0014622 | Ethyl 2,2-Dimethyl-3-(4-mercaptophenyl)propionate | 869853-73-6 | C13H18O2S |
VC0014466 | 6-Chloropurine | 87-42-3 | C5H3ClN4 |
VC0014623 | 2,2-Dimethyl-3-(4-mercaptophenyl)propionic Acid | 887354-80-5 | C11H14O2S |